Cas no 40439-76-7 (5-Chloro-4-methylpyrimidin-2-amine)

• Product Name: 5-Chloro-4-methylpyrimidin-2-amine
• CAS No: 40439-76-7
• MF: C₅H₆ClN₃
• MW: 143.574239253998
• MDL: MFCD16877745
• CID: 326895
• PubChem ID: 14157469
• Update Time: 2025-04-19

5-Chloro-4-methylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-methylpyrimidin-2-amine
• 2-Pyrimidinamine,5-chloro-4-methyl-
• 5-Chloro-4-methyl-2-pyrimidinamine
• 2H-3,1-Benzoxazine-2,4(1H)-dione, 6-chloro-7-methyl-
• 5-Chlor-4-methylisatoinsaeureanhydrid
• 5-Chlor-4-methylisatosaeureanhydrid
• 5-Chlor-4-methyl-pyrimidin-2-ylamin
• 5-chloro-4-methyl-pyrimidin-2-ylamine
• 6-chloro-7-methyl-1H-benzo[d][1,3]oxazine-2,4-dione
• CTK1A9340
• 2-Pyrimidinamine, 5-chloro-4-methyl- (9CI)
• FCH939699
• 5-Chloro-4-methyl-pyrimidin-2-amine
• 2-AMINO-5-CHLORO-6-METHYLPYRIMIDINE
• SB56021
• CS-0045818
• 5-Chloro-4-methylpyrimidin-2-ylamine
• P11958
• 40439-76-7
• MFCD16877745
• SY099125
• SCHEMBL12743031
• AKOS006361980
• A873336
• AS-51128
• DB-358919

• MDL： MFCD16877745
• Inchi： 1S/C5H6ClN3/c1-3-4(6)2-8-5(7)9-3/h2H,1H3,(H2,7,8,9)
• InChI Key： LCQUAQMCNBQPIE-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N)N=C1C

Computed Properties

• Exact Mass: 143.0250249g/mol
• Monoisotopic Mass: 143.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• XLogP3: 0.9

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 320.8±34.0 °C at 760 mmHg
• Flash Point: 147.8±25.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-Chloro-4-methylpyrimidin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines